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Structural Identification of Rehmaionoside B

The identification of Rehmaionoside B in Rehmannia glutinosa primarily relies on UPLC-Q-TOF-MS and

MS/MS fragmentation pattern analysis [1] [2].

Key Mass Spectrometry Data [1]:

Parameter Specification

Ion Mode Positive ([M+Na]⁺)

Observed m/z 413.2149

Molecular Formula C₁₉H₃₄O₈Na

Key MS/MS Fragments m/z 211.1692, 193.1592, 175.1484

The fragmentation pattern indicates the consecutive loss of a glucose unit (180 Da) and two water molecules,

which is characteristic of rehmaionoside compounds [1]. Rehmaionoside B is an isomer of Rehmaionoside

A [1].
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Occurrence in Rehmannia glutinosa

Rehmannia glutinosa is used in different forms, and the chemical profile changes with processing. The table

below summarizes where Rehmaionoside B has been identified.

Rehmannia Form
Presence of
Rehmaionoside B

Key Comparative Notes

Dried Rehmannia
Root (DRR)

Detected [2] Considered a major discriminator from Prepared

Rehmannia Root (PRR).

Prepared Rehmannia
Root (PRR)

Not specified/possibly

reduced

Stachyose, acteoside, and 6-O-coumaroylajugol

are also key discriminators [2].

Nine-Steamed, Nine-
Dried

Not detected [1] Complex processing reduces diversity of

glycosides and sugars.

One study notes that the diversity of glycosides and sugars is highest in the fresh root and decreases as

processing becomes more complex [1].

Biological Activities and Context

While direct mechanistic studies on isolated Rehmaionoside B are limited, research on Rehmannia extracts

provides context for its potential bioactivities.

Potential Anti-inflammatory and Neuroprotective Effects: An alcohol extract of Rehmannia, which

contains Rehmaionoside B, demonstrated efficacy in alleviating osteoarthritis pain in rats. The
extract reduced inflammation and secretion of neuropeptides (CGRP and Substance P), suggesting a

potential neuroregulatory effect [3].
Therapeutic Pathway in Blood Deficiency: Processed Rehmannia root activates the PI3K-Akt
signaling pathway, which is crucial for cell survival and metabolism. This activation is linked to the
upregulation of AKT1 and NOS3, explaining its traditional use in treating blood deficiency [4]. The

following diagram illustrates this signaling pathway and the role of Rehmannia.
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A Practical Workflow for Structural Confirmation

For researchers aiming to confirm the presence and structure of Rehmaionoside B in a natural product

sample, the following workflow synthesizes the techniques identified in the literature.
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Sample Preparation
(Ultrasonic extraction with 80% Ethanol)

Chromatographic Separation
(UPLC/HRMS, C18 column)

Mass Spectrometry Analysis
(Q-TOF in positive ion mode)

Data Interpretation

• Confirm [M+Na]⁺ at m/z 413.2149
• Determine formula C₁₉H₃₄O₈Na

• Analyze MS/MS for key fragments
m/z 211, 193, 175

Confirmed Identification of
Rehmaionoside B

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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